BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistics for Handling
Homovanillic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Homovanillic Acid

Cat. No.: B1673402

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides essential, immediate safety and logistical
information for Homovanillic Acid, including personal protective equipment (PPE)
recommendations, operational procedures, and disposal plans.

Hazard Summary: Homovanillic Acid is considered a hazardous substance that can cause
skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It is important to
avoid all personal contact, including inhalation.[3]

Physical and Chemical Properties

Property Value

Molecular Formula CoH1004

Molecular Weight 182.18 g/mol [1][4]

Appearance White crystalline powder[3] or light brown solid
Melting Point 141 - 145 °C (285.8 - 293 °F)[4]

Solubility Soluble in water and benzene][3]

Operational Plan for Handling Homovanillic Acid

This step-by-step guide outlines the necessary precautions and procedures for the safe
handling of Homovanillic Acid in a laboratory setting.
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1. Pre-Handling Preparations:

e Engineering Controls: All handling of Homovanillic Acid should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[3][5] An eyewash station and safety

shower must be readily accessible.

o Personal Protective Equipment (PPE): Before handling, ensure all required PPE is correctly

donned.

PPE Category

Recommendation

Hand Protection

Wear protective gloves.[4][6]

Eye and Face Protection

Use chemical safety goggles or glasses.[3][6]

Skin and Body Protection

Wear a lab coat or suitable protective clothing to

prevent skin contact.[3][4]

Respiratory Protection

For large quantities, in case of inadequate
ventilation, or when generating dust, use a
NIOSH/MSHA approved respirator.[3][4]

N
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. Handling Procedures:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Wash hands thoroughly after handling.[1][3]

Do not eat, drink, or smoke when using this product.[3]

Keep containers securely sealed when not in use.[3]

Avoid contact with incompatible materials such as oxidizing agents.[3]

. First Aid Measures:
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Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Seek medical attention.

[6]

Immediately wash with soap and plenty of water
Skin Contact while removing all contaminated clothing and

shoes. Get medical attention.[1][6]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[1][6]

Do not induce vomiting. Never give anything by
Ingestion mouth to an unconscious person. Rinse mouth

with water. Consult a physician.[6]

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[3]

o Waste Segregation and Labeling: Do not mix Homovanillic Acid waste with other chemical
waste unless explicitly permitted by your institution's Environmental Health and Safety (EHS)
department.[5] Store waste in a clearly labeled, sealed, and compatible container. The label
should include the full chemical name, quantity, and date.[5]

» Disposal Method: The primary and recommended method for the disposal of Homovanillic
Acid is through your institution's EHS department or a licensed hazardous waste disposal
company.[5] Do not discharge into sewers or waterways.[3]

Experimental Workflow
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Caption: Workflow for safe handling and disposal of Homovanillic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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